Cas no 203988-06-1 (3-nitro-Isoquinoline)

• Product Name: 3-nitro-Isoquinoline
• CAS No: 203988-06-1
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 1108738
• PubChem ID: 20295280
• Update Time: 2025-04-20

3-nitro-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-nitro-Isoquinoline
• 3-nitroisoquinoline
• 203988-06-1
• SCHEMBL11339359

• Inchi： 1S/C9H6N2O2/c12-11(13)9-5-7-3-1-2-4-8(7)6-10-9/h1-6H
• InChI Key： YFIWVXYHVKFNTE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC2C=CC=CC=2C=N1)=O

Computed Properties

• Exact Mass: 174.042927438g/mol
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7Ų